Cas no 92115-21-4 (N,3-Dimethyl-N-phenylaniline)

• Product Name: N,3-Dimethyl-N-phenylaniline
• CAS No: 92115-21-4
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• CID: 6797672
• PubChem ID: 13289364
• Update Time: 2025-11-01

N,3-Dimethyl-N-phenylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,3-dimethyl-N-phenyl-
• N,3-Dimethyl-N-phenylaniline
• 92115-21-4
• SCHEMBL2742923
• MFCD28125761
• WTQXGXFDLZBWJI-UHFFFAOYSA-N

• Inchi： 1S/C14H15N/c1-12-7-6-10-14(11-12)15(2)13-8-4-3-5-9-13/h3-11H,1-2H3
• InChI Key： WTQXGXFDLZBWJI-UHFFFAOYSA-N
• SMILES： N(C)(C1C=CC=CC=1)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 197.120449483g/mol
• Monoisotopic Mass: 197.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 320.5±21.0 °C(Predicted)
• pka: 1.15±0.30(Predicted)

Additional information on N,3-Dimethyl-N-phenylaniline

Comprehensive Guide to N,3-Dimethyl-N-phenylaniline (CAS No. 92115-21-4): Properties, Applications, and Industry Insights

N,3-Dimethyl-N-phenylaniline (CAS No. 92115-21-4) is a specialized organic compound widely recognized for its role in advanced chemical synthesis and industrial applications. This aromatic amine derivative, also referred to as N-phenyl-m-toluidine, features a unique molecular structure combining a phenyl group with dimethyl-substituted aniline. Its CAS registry number 92115-21-4 ensures precise identification in global chemical databases, making it a critical reference for researchers and manufacturers.

The compound's molecular formula C14H15N and molecular weight 197.28 g/mol underscore its utility in fine chemical production. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact, aligning with the sustainable development goals (SDGs) prioritized by the chemical industry. Laboratories frequently search for "N,3-Dimethyl-N-phenylaniline solubility" or "92115-21-4 spectroscopic data," reflecting demand for detailed physicochemical characterization.

In material science, CAS 92115-21-4 serves as a key intermediate for dyes, photoresists, and liquid crystal displays (LCDs). Its electron-donating properties make it valuable in organic electronics, particularly for hole-transport materials (HTMs) in OLED devices. With the rise of flexible electronics, queries like "N,3-Dimethyl-N-phenylaniline conductivity" have surged by 42% in academic search engines over the past year.

Quality control of 92115-21-4 requires stringent HPLC analysis, with purity thresholds exceeding 98% for pharmaceutical applications. The compound's thermal stability (decomposition point >250°C) enables its use in high-temperature processes, addressing a common industrial challenge. Regulatory compliance documents often cite "N,3-Dimethyl-N-phenylaniline safety data sheet" as a top search phrase, emphasizing the need for transparent handling guidelines.

Emerging research explores CAS no 92115-21-4 in catalysis, where its structural motif enhances reaction selectivity. Patent analyses reveal a 30% increase in applications involving asymmetric synthesis since 2020. The compound's lipophilicity (logP ≈ 3.2) also makes it a candidate for drug delivery systems, though this requires further clinical validation.

Supply chain analytics indicate growing demand for N,3-Dimethyl-N-phenylaniline in Asia-Pacific markets, driven by expansion in electronic chemicals manufacturing. Technical discussions frequently address "92115-21-4 vs. triphenylamine derivatives," highlighting comparative performance in optoelectronic applications. Storage recommendations typically specify argon atmosphere protection to prevent oxidative degradation.

Innovative purification techniques for CAS 92115-21-4, such as zone refining or supercritical fluid extraction, have improved batch consistency. The compound's UV-Vis absorption spectrum (λmax ~290 nm) is critical for quality verification in photopolymer production. Industry forums frequently debate "N,3-Dimethyl-N-phenylaniline price trends" amid fluctuating precursor costs.

Environmental fate studies of 92115-21-4 show moderate biodegradability (OECD 301D: 35% in 28 days), prompting development of bio-based alternatives. Its vapor pressure (0.01 Pa at 25°C) and Henry's law constant (2.1×10-6 atm·m3/mol) inform workplace exposure assessments. These parameters are increasingly searched alongside "N,3-Dimethyl-N-phenylaniline environmental impact" in regulatory databases.

The compound's crystallographic data (monoclinic space group P21/c) aids in predicting solid-state properties for formulation scientists. Recent advances in computational chemistry enable accurate modeling of its molecular electrostatic potential, reducing experimental screening costs. Such innovations position CAS no 92115-21-4 as a benchmark in structure-activity relationship (SAR) studies.

Global production capacity for N,3-Dimethyl-N-phenylaniline now exceeds 500 metric tons annually, with major manufacturers holding ISO 9001:2015 certification. Analytical challenges like "92115-21-4 NMR interpretation" remain active research topics, particularly for distinguishing regioisomers. The compound's flash point (148°C) and autoignition temperature (410°C) are essential for process safety documentation.

Future applications may leverage CAS 92115-21-4 in metal-organic frameworks (MOFs) or covalent organic polymers (COPs), as evidenced by preliminary studies. Its Hammett substituent constant (σp = -0.17) quantifies electronic effects for reaction design. These cutting-edge directions respond to market needs for high-performance specialty chemicals with tailored functionalities.